Cas no 25117-33-3 (5-Methylpentadecane)

• Product Name: 5-Methylpentadecane
• CAS No: 25117-33-3
• MF: C₁₆H₃₄
• MW: 226.441165447235
• MDL: MFCD30474802
• CID: 277325
• PubChem ID: 32796
• Update Time: 2025-06-28

5-Methylpentadecane Chemical and Physical Properties

Names and Identifiers

• Pentadecane, 5-methyl-
• 5-Methylpentadecane
• YWUXIGHUBKWHRW-UHFFFAOYSA-N
• LMFA11000463
• AS-57645
• 5-methyl-pentadecane
• AKOS028110625
• D93033
• DTXSID10275005
• 25117-33-3
• DTXCID90226454

• MDL： MFCD30474802
• Inchi： 1S/C16H34/c1-4-6-8-9-10-11-12-13-15-16(3)14-7-5-2/h16H,4-15H2,1-3H3
• InChI Key： YWUXIGHUBKWHRW-UHFFFAOYSA-N
• SMILES： C(C)(CCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 226.26622
• Monoisotopic Mass: 226.266051085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.7796 (estimate)
• Melting Point: -3.71°C (estimate)
• Boiling Point: 277.27°C (estimate)
• Refractive Index: 1.4224 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 5-Methylpentadecane

5-Methylpentadecane (CAS No. 25117-33-3): A Comprehensive Overview

5-Methylpentadecane, identified by the CAS registry number 25117-33-3, is a saturated hydrocarbon belonging to the alkane family. It is a branched-chain alkane with a methyl group attached to the fifth carbon of a pentadecane backbone. This compound is classified as a straight-chain alkane with a single branch, making it a member of the larger family of alkanes that are widely studied in organic chemistry and materials science.

The molecular formula of 5-Methylpentadecane is C₁₆H₃₄, indicating it consists of 16 carbon atoms and 34 hydrogen atoms. Its molecular weight is approximately 226.44 g/mol, and it exists as a colorless liquid at room temperature. The compound is relatively stable under normal conditions, with a boiling point of around 287°C and a melting point of -98°C. These physical properties make it suitable for various applications in industries such as petrochemicals, materials science, and even in some niche areas of biotechnology.

Recent advancements in analytical chemistry have enabled researchers to better understand the structural properties of 5-Methylpentadecane. For instance, studies utilizing nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular geometry and bonding patterns. These findings have been instrumental in optimizing its synthesis and purification processes, ensuring higher yields and purity levels for industrial applications.

The synthesis of 5-Methylpentadecane typically involves catalytic hydrogenation or cracking processes, depending on the desired scale and purity. In recent years, there has been growing interest in developing more sustainable methods for producing such alkanes. Researchers are exploring the use of renewable feedstocks, such as biomass-derived oils and gases, to synthesize 5-Methylpentadecane. These efforts align with global trends toward reducing reliance on fossil fuels and promoting green chemistry.

In terms of applications, 5-Methylpentadecane has found utility in several key areas. One notable application is in the formulation of high-performance lubricants and greases, where its thermal stability and low volatility make it an ideal component. Additionally, it has been used as a precursor in the production of specialty chemicals, including surfactants and plasticizers.

A groundbreaking study published in 2023 highlighted the potential of 5-Methylpentadecane as a component in advanced drug delivery systems. Researchers demonstrated that its unique physicochemical properties allow it to serve as an effective carrier for hydrophobic drugs, enhancing their bioavailability. This discovery opens new avenues for its application in the pharmaceutical industry.

In environmental science, there has been increasing interest in understanding the fate and transport of compounds like 5-Methylpentadecane. Studies have shown that while it is not inherently toxic to aquatic life at low concentrations, its persistence in certain environmental conditions requires careful monitoring. Regulatory bodies are working to establish guidelines for its safe handling and disposal to minimize ecological impact.

The growing demand for specialty chemicals has also driven innovation in the production processes of 5-Methylpentadecane. For instance, continuous-flow reactors are being increasingly adopted to improve process efficiency and reduce energy consumption during synthesis. These technological advancements are expected to further enhance the commercial viability of this compound.

In conclusion, 5-Methylpentadecane (CAS No. 25117-33-3) stands out as an important compound with diverse applications across multiple industries. Its unique chemical properties, coupled with ongoing research into sustainable synthesis methods and novel applications, ensure that it will remain a significant player in the field of organic chemistry for years to come.